Cas no 1432619-74-3 ((2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol)

• Product Name: (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol
• CAS No: 1432619-74-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6262432
• PubChem ID: 75406769
• Update Time: 2025-06-11

(2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol
• EN300-2001546
• 1432619-74-3
• (S)-1-(2,3-Dihydrobenzofuran-5-yl)propan-2-ol

• Inchi： 1S/C11H14O2/c1-8(12)6-9-2-3-11-10(7-9)4-5-13-11/h2-3,7-8,12H,4-6H2,1H3/t8-/m0/s1
• InChI Key： PAUQQZGWFWYOSF-QMMMGPOBSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C[C@H](C)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol

Introduction to (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol (CAS No. 1432619-74-3)

(2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol, also known by its CAS number 1432619-74-3, is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety and a chiral center at the propanol group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The benzofuran core of (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol is a common scaffold found in many natural products and bioactive molecules. The presence of this moiety often confers enhanced biological activity and selectivity, making it an attractive target for drug discovery. The chiral center at the propanol group further adds to its potential by allowing for the exploration of enantiomeric effects on biological activity.

Recent studies have highlighted the potential of (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action appears to involve the modulation of intracellular signaling pathways associated with cell survival and apoptosis. These findings open up new avenues for the development of neuroprotective drugs for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound on a larger scale, which is crucial for its potential commercialization as a pharmaceutical agent. One notable approach involves the use of asymmetric catalysis to introduce the chiral center at the propanol group with high enantioselectivity. This method not only simplifies the synthetic process but also ensures the production of the desired enantiomer with high purity.

The pharmacokinetic properties of (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in animal models, which are essential characteristics for a successful drug candidate.

In conclusion, (2S)-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol (CAS No. 1432619-74-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.